Cas no 1935908-80-7 (3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal)

• Product Name: 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal
• CAS No: 1935908-80-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6414773
• PubChem ID: 131187574
• Update Time: 2025-08-03

3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal
• 1935908-80-7
• EN300-1623758

• Inchi： 1S/C10H12BrNO/c1-10(2,7-13)4-8-3-9(11)6-12-5-8/h3,5-7H,4H2,1-2H3
• InChI Key： XNPUGIRTZPZMJR-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CC(C=O)(C)C

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal

Professional Introduction to 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal (CAS No. 1935908-80-7)

3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1935908-80-7, has garnered considerable attention due to its potential applications in the development of novel bioactive molecules. The presence of a 5-bromopyridin-3-yl moiety and an aldehyde functional group at the 2-position of a 2,2-dimethylpropanal backbone imparts distinct reactivity and binding properties, making it a valuable scaffold for medicinal chemistry endeavors.

The structural motif of 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal is particularly noteworthy for its versatility in drug design. The bromine substituent on the pyridine ring provides a handle for further chemical modifications, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Concurrently, the aldehyde group serves as a reactive site for condensation reactions, enabling the formation of amide or imine linkages essential for biological activity. This dual functionality has positioned the compound as a promising intermediate in the synthesis of pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 5-bromopyridin-3-yl moiety, in particular, has emerged as a privileged scaffold in medicinal chemistry due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature has been exploited in the design of inhibitors for enzymes and receptors involved in cancer, inflammation, and infectious diseases. The aldehyde group further enhances its utility by allowing for post-synthetic modifications that can fine-tune binding affinity and selectivity.

One of the most compelling aspects of 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The pyridine ring can mimic ATP binding pockets in kinases, while the aldehyde group can form covalent bonds with key residues within the active site. This has led to the discovery of several potent kinase inhibitors that have advanced into clinical trials. The bromine atom also facilitates further derivatization through Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of diverse aryl groups that can modulate enzyme inhibition.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting viral enzymes or proteins can disrupt their life cycle. The structural features of 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal make it an ideal candidate for designing inhibitors targeting viral proteases and polymerases. For instance, modifications to the pyridine ring can enhance binding to viral protease active sites, while the aldehyde group can be used to introduce pharmacophores that interact with viral polymerases. Recent studies have demonstrated the efficacy of such derivatives in preclinical models against various viral infections.

The synthesis of 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a pyridine derivative followed by protection-deprotection strategies to install the aldehyde functionality at the desired position. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic approaches not only showcase the versatility of this compound but also contribute to the broader arsenal of tools available to synthetic chemists.

The pharmacokinetic properties of derivatives derived from 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal have also been extensively studied. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for their translation from bench to bedside. Computational modeling techniques have been employed to predict ADME profiles based on structural features such as molecular weight, lipophilicity, and polar surface area. These predictions guide medicinal chemists in optimizing lead compounds for better bioavailability and reduced toxicity.

In conclusion, 3-(5-bromopyridin-3-yl)-2,2-dimethylpropanal (CAS No. 1935908-80-7) represents a significant advancement in chemical biology and drug discovery. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with applications spanning multiple therapeutic areas including oncology and virology. The ongoing research into this compound underscores its importance as a building block for innovative therapeutic strategies aimed at addressing unmet medical needs.